2-(8-methyl-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-3-yl)-N-pentylacetamide

• IUPAC Name: 2-(8-methyl-4-oxo-5H-pyrimido[5,4-b]indol-3-yl)-N-pentylacetamide
• InChI: InChI=1S/C18H22N4O2/c1-3-4-5-8-19-15(23)10-22-11-20-16-13-9-12(2)6-7-14(13)21-17(16)18(22)24/h6-7,9,11,21H,3-5,8,10H2,1-2H3,(H,19,23)
• InChI Key: HDVBPOVDBHKZCY-UHFFFAOYSA-N
• Canonical SMILES: CCCCCNC(=O)CN1C=NC2=C(C1=O)NC3=C2C=C(C=C3)C
• Molecular Formula: C18H22N4O2
• Molecular Weight: 326.4 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, 2-Methyl-4-oxo-4,5-dihydro-1H-pyrrole-3-carboxylic acid phenylamide was obtained as a single product in an experiment on the cyclization modes of a glycine-derived enamino amide. High yield and operational simplicity are the main features of the presented synthetic procedure.

Scientific Research Applications

Synthesis and Chemical Properties

Research into compounds structurally related to 2-(8-methyl-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-3-yl)-N-pentylacetamide has highlighted their synthesis and potential applications in various fields. For instance, the synthesis of thiazolo[3,2-a]pyrimidine derivatives has been explored, revealing moderate anti-inflammatory activities in specific compounds compared to standard treatments like indomethacin (Tozkoparan et al., 1999). Another study detailed the synthesis and antimicrobial activity of pyrimidinone and oxazinone derivatives, showcasing their potential as antimicrobial agents (Hossan et al., 2012).

Antiproliferative and Antimicrobial Activities

Further investigations into 2-aminobenzimidazole derivatives, closely related to the chemical structure of interest, have shown significant antiproliferative activity in vitro against neoplastic and normal cell lines, indicating their potential in cancer research (Nowicka et al., 2014). Additionally, novel (2-oxo-3-(arylimino) indolin-1-yl)-N-aryl acetamides have been synthesized and evaluated for their antibacterial and antifungal activities, showing promising results against various pathogenic microorganisms (Debnath & Ganguly, 2015).

Antiallergic Potential

Research on N-(pyridin-4-yl)-(indol-3-yl)acetamides and propanamides has revealed their potential as novel antiallergic compounds, with some derivatives exhibiting significant potency compared to established antiallergic drugs (Menciu et al., 1999).

Antioxidant Activity

A study on the antioxidant activity of 3-pyrroline-2-ones provided both experimental and theoretical insights into the radical scavenging capabilities of these compounds, highlighting their potential as effective antioxidants in physiological environments (Nguyen et al., 2022).